2-[2-[(2-Methylpropan-2-yl)oxycarbonyl]-2-azabicyclo[3.2.0]heptan-6-yl]acetic acid

• IUPAC Name: 2-[2-[(2-methylpropan-2-yl)oxycarbonyl]-2-azabicyclo[3.2.0]heptan-6-yl]acetic acid
• InChI: InChI=1S/C13H21NO4/c1-13(2,3)18-12(17)14-5-4-9-8(6-10(9)14)7-11(15)16/h8-10H,4-7H2,1-3H3,(H,15,16)
• InChI Key: JSVBJWIXWVXQCH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2C1CC2CC(=O)O
• Molecular Formula: C13H21NO4
• Molecular Weight: 255.31 g/mol

Description

“2-[2-[(2-Methylpropan-2-yl)oxycarbonyl]-2-azabicyclo[3.2.0]heptan-6-yl]acetic acid” is a chemical compound. It is related to the class of compounds known as bicyclo [2.2.1]heptane-1-carboxylates. These compounds are of interest in the field of organic chemistry due to their potential applications in various areas, including drug discovery.

Scientific Research Applications

Odor Detection and Interaction Studies

Research on the detection of mixtures of homologous carboxylic acids and their interactions with other compounds highlights the complexity of odor perception and its underlying chemical principles. For instance, a study on the odor detection of mixtures involving carboxylic acids demonstrated how detection probabilities vary with carbon-chain length and the presence of other compounds, indicating the nuanced interplay between molecular structure and sensory perception (Miyazawa et al., 2009).

Drug Metabolism and Excretion

The metabolism and excretion pathways of pharmaceutical compounds, such as MK-0524, a prostaglandin D2 receptor antagonist, have been extensively studied to understand their pharmacokinetics in humans. Research involving the administration of radiolabeled compounds to human volunteers provides critical insights into how drugs are absorbed, metabolized, and excreted, informing dosage and safety considerations (Karanam et al., 2007).

Environmental and Health Monitoring

The detection and analysis of environmental contaminants, such as plasticizers and solvents, illustrate the application of chemical analysis in monitoring exposure and assessing potential health risks. Studies measuring urinary concentrations of metabolites of specific compounds offer a method for assessing human exposure to environmental chemicals and their potential health impacts (Silva et al., 2013).

Therapeutic Evaluation and Pharmacokinetics

Clinical studies evaluating the efficacy and pharmacokinetics of antibiotics, such as cefamandole in treating urinary tract infections, demonstrate the application of chemical compounds in medicine. These studies provide essential data on drug activity, optimal dosing regimens, and safety profiles, contributing to the development of effective treatments (Zinati & Naber, 1980).

Future Directions

The development of enantioselective approaches to functionalized bicyclo [2.2.1]heptanes, which are related to “2-[2-[(2-Methylpropan-2-yl)oxycarbonyl]-2-azabicyclo[3.2.0]heptan-6-yl]acetic acid”, is critical for target-oriented and diversity-oriented syntheses of related biologically significant molecules, and therefore it is highly desirable for relevant drug discovery.